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Compound of Interest

Compound Name: (Alal3)-Apelin-13

Cat. No.: B3007584

This document provides crucial safety and logistical information for the proper disposal of
(Alal3)-Apelin-13, a potent apelin receptor (APJ) antagonist. Adherence to these procedures
is vital for ensuring laboratory safety and environmental protection. This guide is intended for
researchers, scientists, and drug development professionals familiar with handling synthetic
peptides.

I. Understanding (Alal3)-Apelin-13: Properties and
Safety

A comprehensive understanding of the chemical's characteristics is the first step toward safe
handling and disposal.
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Property Data Reference
Molecular Formula C63H107N23016S [1]
Molecular Mass 1474.8 g/mol [1]

Appearance

Lyophilized white amorphous

powder

[1](2]

Storage Conditions

Store lyophilized powder at
-20°C, protected from light.

[1][3][4] Solutions are less
stable; if necessary, store in
aliquots at -20°C to avoid

repeated freeze-thaw cycles.

[3]4]

Solubility

Soluble in Water, DMSO, and
Ethanol.

[5]16]

Primary Hazard

The toxicological properties
have not been thoroughly

investigated.

[2] May cause skin and eye
irritation.[2] May be harmful if

inhaled or swallowed.[2]

Personal Protective Equipment
(PPE)

Chemical safety goggles, lab
coat, and appropriate

chemical-resistant gloves.

(21718l

Il. Step-by-Step Disposal Protocol for (Alal3)-

Apelin-13

Dispose of all materials, including unused or expired compounds, through approved chemical

waste channels in accordance with institutional and environmental regulations.[7] Never pour

peptide solutions or reagents into public drains.[7]

1. Solid Waste (Lyophilized Powder)

o Step 1: Personal Protective Equipment (PPE). Before handling, ensure you are wearing

appropriate PPE, including a lab coat, safety goggles, and chemical-resistant gloves.
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o Step 2: Containment. If dealing with a spill, carefully sweep up the solid material to avoid
raising dust.[2] Place the collected powder into a clearly labeled, sealed container suitable
for chemical waste.

o Step 3: Waste Collection. Transfer the sealed container to your institution's designated
chemical waste storage area for collection by a licensed waste disposal contractor.

2. Liquid Waste (Solutions)

» Step 1: Dilution and Neutralization (if applicable). While specific neutralization procedures
are not defined for this peptide, it is crucial not to dispose of concentrated solutions directly.
For agueous solutions, dilution with a large volume of water may be a preliminary step
before collection, but this does not replace the need for proper chemical waste disposal. For
solutions in organic solvents like DMSO, proceed directly to the next step.

o Step 2: Collection. Collect all solutions containing (Alal3)-Apelin-13 in a clearly labeled,
leak-proof container designated for hazardous chemical waste. Ensure the container is
compatible with the solvent used (e.g., a specific container for halogenated or non-
halogenated solvents).

o Step 3: Disposal. The container should be sent for incineration at a licensed hazardous
waste facility.[2] One recommended method is to dissolve or mix the material with a
combustible solvent and burn it in a chemical incinerator equipped with an afterburner and
scrubber.[2]

3. Contaminated Materials

o Step 1: Segregation. All materials that have come into contact with (Alal3)-Apelin-13, such
as pipette tips, vials, and gloves, should be considered contaminated waste.

o Step 2: Collection. Place all contaminated disposable items into a designated hazardous
waste bag or container.

» Step 3: Disposal. Dispose of this container through your institution's chemical or
biohazardous waste stream, as per institutional guidelines.

lll. Experimental Workflow and Signaling Pathway
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(Alal3)-Apelin-13 acts as an antagonist to the Apelin Receptor (APJ), a G-protein coupled
receptor. The typical apelin signaling pathway, which this antagonist would inhibit, is depicted
below.
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Caption: Apelin/APJ signaling pathway and its inhibition by (Ala13)-Apelin-13.
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This guide is intended to provide a framework for the safe disposal of (Alal3)-Apelin-13.
Always consult your institution's specific safety protocols and the material safety data sheet
(MSDS) for any chemical you are working with.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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